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Compound of Interest

Compound Name: Nonanoic acid - d2

CAS No.: 1335401-87-0

Cat. No.: B1147888

Get Quote

Executive Summary
Nonanoic acid-d2 (Pelargonic acid-d2) represents a critical tool in the precise quantification

and tracing of lipid metabolism. As an odd-chain fatty acid (OCFA) labeled with deuterium, it

occupies a unique analytical niche: it is sufficiently distinct from the abundant even-chain fatty

acids (C16, C18) found in mammalian systems to serve as a robust Internal Standard (IS), yet

biologically active enough to probe specific mitochondrial beta-oxidation pathways.

This guide details the technical applications of nonanoic acid-d2, focusing on its role in

absolute quantification via GC/LC-MS and its utility in metabolic flux analysis. It addresses the

specific chemical behavior of the isotope label during derivatization and metabolism, providing

self-validating protocols for researchers.

The Chemical & Analytical Basis
Chemical Identity

Compound: Nonanoic acid-d2 (typically 2,2-d2 or 9,9-d2)
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Systematic Name: Nonanoic-2,2-d2 acid[1]

Formula:

Role: Stable Isotope Labeled Internal Standard (SIL-IS)

Why Nonanoic Acid-d2?
In metabolomics, the choice of internal standard is dictated by the "Principle of Identical

Behavior." The standard must mirror the analyte's extraction recovery and ionization efficiency

but remain spectrally distinct.

The "Odd-Chain" Advantage: Mammalian lipidomes are dominated by even-chain fatty acids

(C16:0, C18:0, C18:1). Endogenous nonanoic acid (C9:0) exists at trace levels (often <1% of

total free fatty acids). Using a deuterated C9 analog minimizes the risk of signal overlap with

high-abundance endogenous lipids, a common issue when using labeled Palmitic or Stearic

acid.

Mass Shift Utility: The d2 label introduces a +2 Da mass shift. In Electron Ionization (EI) GC-

MS, this shift is preserved in specific fragment ions (e.g., the McLafferty rearrangement ion),

allowing for interference-free quantification against the unlabeled M+0 background.

Retention Time Stability: Unlike

C labels which co-elute perfectly, deuterated compounds often exhibit a slight retention time
shift (usually eluting slightly earlier) on high-polarity GC columns due to the secondary
isotope effect. This separation can be advantageous for spectral deconvolution in complex
matrices.

Application I: Absolute Quantification (GC-MS)
The primary application of nonanoic acid-d2 is as a surrogate internal standard for Medium-

Chain Fatty Acids (MCFAs) and as a normalization factor for global lipid profiling.

The Self-Validating Protocol: FAME Derivatization
Direct analysis of free fatty acids is poor due to peak tailing. The standard method involves

transesterification to Fatty Acid Methyl Esters (FAMEs).
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Reagents:

IS Spiking Solution: Nonanoic acid-d2 (100 µM in Methanol).

Derivatization Agent: 14% Boron Trifluoride (

) in Methanol (highly efficient for MCFAs).

Extraction Solvent: Chloroform:Methanol (2:1 v/v).

Step-by-Step Methodology:

Sample Homogenization:

To 50 mg tissue or 100 µL plasma, add 10 µL of IS Spiking Solution immediately.

Scientific Rationale: Adding the IS before extraction corrects for physical losses during

phase separation and pipetting errors.

Biphasic Extraction (Folch Method):

Add 1 mL Chloroform:Methanol (2:1). Vortex for 30s.

Add 200 µL 0.9% NaCl (aq) to induce phase separation.

Centrifuge (3000 x g, 5 min). Collect the lower organic phase (lipids).

Derivatization (Methylation):

Evaporate the organic phase under

gas.

Add 500 µL 14%

-Methanol. Incubate at 60°C for 10 mins.

Critical Control point: Do not overheat (>80°C) or extend time (>30 min) as volatile short-

chain FAMEs (including C9) may evaporate.
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Recovery:

Add 500 µL Hexane and 500 µL water. Vortex/Centrifuge.

Transfer the upper Hexane layer (containing FAMEs) to a GC vial.

Data Analysis & Quantification
Calculate the Response Factor (

) using a calibration curve of unlabeled Nonanoic Acid standard vs. the fixed d2-IS.

Workflow Visualization
The following diagram illustrates the critical path for quantification, highlighting where the

internal standard corrects for error.
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Caption: Workflow for absolute quantification. The IS is introduced prior to extraction to account

for all downstream analytical variance.

Application II: Metabolic Flux & Beta-Oxidation
Tracing
Nonanoic acid-d2 serves as a probe for mitochondrial

-oxidation efficiency. Unlike even-chain fatty acids which yield only Acetyl-CoA, odd-chain fatty
acids yield Acetyl-CoA + Propionyl-CoA in the final cycle.[2]

The Isotope Position Constraint
Critical Technical Note: The utility of nonanoic acid-d2 in flux analysis depends entirely on the

position of the deuterium label.
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2,2-d2 (Alpha-labeled):

Fate: The alpha-protons are removed during the first dehydrogenation step of

-oxidation (catalyzed by Acyl-CoA Dehydrogenase).

Result: The deuterium label is lost to cellular water (

) immediately upon entering the mitochondrial matrix.

Application: Useful for measuring uptake and activation (formation of Nonanoyl-CoA), but

useless for tracking downstream metabolites (Propionyl-CoA).

9,9,9-d3 or Terminal-d (Omega-labeled):

Fate: The terminal methyl group is not oxidized until the very end of the chain shortening.

Result: The label persists through chain shortening (C9 -> C7 -> C5 -> Propionyl-CoA).

Application: Essential for tracing anaplerotic flux into the TCA cycle (via Succinyl-CoA).

Pathway Visualization: Fate of the Label
The diagram below assumes a terminal label (or illustrates the loss of an alpha label) to clarify

the mechanistic difference.
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Label Stability Warning
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Caption: Beta-oxidation pathway of odd-chain fatty acids. Note the divergence into Propionyl-

CoA, which feeds the TCA cycle anaplerotically.[2]

Technical Specifications & Quality Control
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To ensure E-E-A-T (Experience, Expertise, Authoritativeness, Trustworthiness) in your data, the

following QC parameters must be monitored.

Isotopic Purity & Cross-Talk
Commercial standards typically have >98% isotopic enrichment. However, "cross-talk" can

occur if the concentration of the internal standard is too high relative to the analyte, or vice

versa.

M+0 Contribution: Check the d2 standard for unlabeled nonanoic acid (M+0). If >0.5%, it will

artificially inflate the analyte concentration.

M+2 Contribution: High concentrations of endogenous analyte can have a natural M+2

isotope abundance (due to naturally occurring

and

).

Correction: If endogenous C9 levels are high (>10 µM), use a mathematical correction for

the natural M+2 abundance of the analyte contributing to the IS signal.

Linear Dynamic Range
Nonanoic acid-d2 performs linearly in GC-MS (SIM mode) typically between 0.5 µM to 200 µM.

Limit of Detection (LOD): ~50 nM (instrument dependent).

Saturation: Avoid concentrations >500 µM in the final vial to prevent detector saturation and

non-linear response.

Summary of Physical Properties

1. Foundational & Exploratory

(Discovery, Definitions, Properties)

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147888?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Relevance to Protocol

Molecular Weight 160.25 g/mol
+2 Da shift from native C9

(158.24)

Boiling Point 268°C
High enough to require

derivatization for GC

Solubility
Organic Solvents (MeOH,

Hexane)

Compatible with Folch/Bligh-

Dyer extraction

pKa ~4.96
Must be acidified (pH < 3) to

extract into organic phase
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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